2-benzamido-N-(4-chlorobenzyl)thiazole-4-carboxamide
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Description
Scientific Research Applications
Antitumor Activity and Drug Synthesis
2-Benzamido-N-(4-chlorobenzyl)thiazole-4-carboxamide falls within the broader class of thiazole derivatives known for their significant antitumor properties. Research on imidazole derivatives, closely related to thiazole compounds, highlights the antitumor activity of such structures, suggesting their potential in cancer therapy. These compounds, including benzothiazoles, have been evaluated for their effectiveness against various types of cancers, indicating their role in the search for new antitumor drugs and the synthesis of compounds with diverse biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).
Antioxidant and Anti-inflammatory Properties
The development of benzofused thiazole derivatives, including the target molecule, has been focused on their potential as alternative antioxidant and anti-inflammatory agents. The synthesis of such compounds involves a cyclocondensation reaction, producing derivatives evaluated for their in vitro antioxidant and anti-inflammatory activities. This research indicates the promising role of thiazole derivatives in medicinal chemistry for the treatment of conditions requiring antioxidant and anti-inflammatory interventions (Raut, D. G., Patil, S., Choudhari, P., Kadu, V. D., Lawand, A. S., Hublikar, M., & Bhosale, R., 2020).
Broad Spectrum of Pharmacological Activities
Benzothiazoles, including the molecule of interest, are integral to a variety of bioactive compounds and pharmaceuticals due to their wide range of pharmacological activities. They have been the subject of extensive research focusing on their potential uses in treating numerous diseases, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. This body of work supports the continuous investigation into benzothiazole derivatives for their therapeutic applications across different disease states, underscoring their importance in drug discovery and development (Sumit, Kumar, A., & Mishra, A., 2020).
Properties
IUPAC Name |
2-benzamido-N-[(4-chlorophenyl)methyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O2S/c19-14-8-6-12(7-9-14)10-20-17(24)15-11-25-18(21-15)22-16(23)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,20,24)(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSWTXEHIRZVHJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.